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Compound of Interest

Calendoflavobioside 5-O-
Compound Name: _
glucoside

cat. No.: B12362513

Introduction

Calendoflavobioside 5-O-glucoside is a flavonoid glycoside found in Calendula officinalis
(pot marigold), a plant known for its various bioactive compounds, including flavonoids, which
possess anti-inflammatory, astringent, antifungal, and antiseptic properties.[1] Ultrasound-
assisted extraction (UAE) is a modern and efficient technique for extracting bioactive
compounds from plant materials. It offers several advantages over conventional methods, such
as reduced extraction time, lower solvent consumption, and increased extraction yield.[2][3]
This application note provides a detailed protocol for the ultrasound-assisted extraction of
Calendoflavobioside 5-O-glucoside from Calendula officinalis flowers.

Principle of Ultrasound-Assisted Extraction

Ultrasound-assisted extraction utilizes acoustic cavitation to disrupt plant cell walls, facilitating
the release of intracellular contents into the solvent. The collapse of cavitation bubbles near the
cell surfaces creates microjets and shockwaves that enhance mass transfer and solvent
penetration, thereby improving the extraction efficiency of the target compounds.[4][5]

Experimental Protocol

1. Materials and Reagents

» Dried Calendula officinalis flower petals
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Ethanol (various concentrations, e.g., 40-80%)[1]

Deionized water

Reference standard of Calendoflavobioside 5-O-glucoside (for analytical purposes)

HPLC grade solvents (for analysis)

. Equipment

Ultrasonic bath or probe system with temperature and power control[1][2]

Grinder or mill

Analytical balance

Beakers and flasks

Filtration apparatus (e.g., vacuum filtration with Whatman filter paper)[6]

Rotary evaporator

High-Performance Liquid Chromatography (HPLC) system for quantification[7][8]

. Sample Preparation

Dry the Calendula officinalis flower petals at a controlled temperature (e.g., 40-50°C) to a
constant weight.

Grind the dried petals into a fine powder using a grinder or mill to increase the surface area
for extraction.

. Ultrasound-Assisted Extraction Procedure

Weigh a specific amount of the powdered plant material (e.g., 1 gram).

Place the powder in an extraction vessel (e.g., a flask or beaker).

Add the extraction solvent (e.g., ethanol-water mixture) at a defined solid-to-liquid ratio.
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o Place the extraction vessel in the ultrasonic bath or immerse the ultrasonic probe into the
mixture.

o Set the extraction parameters:
o Ultrasonic Power/Frequency: e.g., 150 W, 40 kHz[1]
o Temperature: e.g., 64.2°C[1]
o Extraction Time: e.g., 29 minutes[1]
 After sonication, separate the extract from the solid residue by filtration.[1]
e The collected extract can be concentrated using a rotary evaporator if necessary.

o Store the final extract at a low temperature (e.g., 4°C) for further analysis.

(62}

. Quantification of Calendoflavobioside 5-O-glucoside

The concentration of Calendoflavobioside 5-O-glucoside in the extract can be determined
using High-Performance Liquid Chromatography (HPLC).

Mobile Phase: A gradient of solvents such as acetonitrile and water with an acidic modifier
(e.g., formic acid) is typically used for the separation of flavonoid glycosides.

Column: A C18 reversed-phase column is commonly employed.

Detection: UV detection at a wavelength corresponding to the maximum absorbance of the

flavonoid glycoside (typically between 280 and 370 nm).

Quantification: A calibration curve is generated using a reference standard of
Calendoflavobioside 5-O-glucoside to quantify the amount in the extract.

Data Presentation: Optimized UAE Parameters for
Flavonoid Extraction

The following table summarizes optimized conditions for the ultrasound-assisted extraction of
flavonoids from various plant sources, which can serve as a starting point for the specific
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extraction of Calendoflavobioside 5-O-glucoside from Calendula officinalis.

Calendula ] ]
L Eucommia L Andrographis
officinalis ] Lactuca indica o
Parameter ulmoides . echioides
(Total . (Flavonoids)[9] .
. (Flavonoids)[4] (Flavonoids)[2]
Flavonoids)[1]
Solvent 39.6% Ethanol 70% Ethanol 58.86% Ethanol 77% Ethanol
- - Room
Temperature (°C) 64.2 Not specified Not specified
Temperature
Time (min) 29 25 30 41
Solid-to-Liquid
) 1:20 g/mL 1:30 g/mL 1:24.76 mL/g 1:35 mL/g
Ratio
Ultrasonic Power
150 250 411.43 230
(W)
Frequency (kHz) 40 Not specified Not specified 40
_ 220.2 mg/100g
Yield 169.3 mg/g 48.01 mg/g 10.91 mg CE/g

d.w.
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Caption: Workflow for Ultrasound-Assisted Extraction and Analysis.

Signaling Pathway Diagram (lllustrative)
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While a specific signaling pathway for Calendoflavobioside 5-O-glucoside is not detailed in
the provided context, the following diagram illustrates a general anti-inflammatory pathway that
flavonoids are often involved in, for conceptual understanding.

Inflammatory Stimulus

(e.g., LPS)

(e.q., TLR4)

Cell Membrane Receptor Calendoflavobioside
5-0O-glucoside

NF-kB Signaling
Pathway

Activation

Pro-inflammatory Cytokines
(e.g., TNF-q, IL-6)

Click to download full resolution via product page
Caption: General Anti-inflammatory Pathway of Flavonoids.
Conclusion

Ultrasound-assisted extraction is a highly effective method for obtaining Calendoflavobioside
5-0O-glucoside from Calendula officinalis. The optimized parameters derived from studies on
total flavonoid extraction from this plant provide a robust starting point for developing a specific
and efficient protocol. This advanced extraction technique, coupled with precise analytical
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methods like HPLC, is crucial for the research and development of new drugs and functional
ingredients based on this bioactive compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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